Cas no 65092-15-1 (4-methyl-3',5',6',7'-tetrahydrospirocyclohexane-1,4'-imidazo4,5-cpyridine)

• Product Name: 4-methyl-3',5',6',7'-tetrahydrospirocyclohexane-1,4'-imidazo4,5-cpyridine
• CAS No: 65092-15-1
• MF: C₁₂H₁₉N₃
• MW: 205.299362421036
• MDL: MFCD24572093
• CID: 1115432
• PubChem ID: 12397498
• Update Time: 2025-07-17

4-methyl-3',5',6',7'-tetrahydrospirocyclohexane-1,4'-imidazo4,5-cpyridine Chemical and Physical Properties

Names and Identifiers

• 3',5',6',7'-tetrahydro-4-methyl-Spiro[cyclohexane-1,4'-[4H]imidazo[4,5-c]pyridine]
• 4-methyl-3',5',6',7'-tetrahydrospirocyclohexane-1,4'-imidazo4,5-cpyridine
• 4-Methyl-3',5',6',7'-tetrahydrospiro[cyclohexane-1,4'-imidazo[4,5-c]pyridine]
• 65092-15-1
• EN300-325848

• MDL： MFCD24572093
• Inchi： 1S/C12H19N3/c1-9-2-5-12(6-3-9)11-10(4-7-15-12)13-8-14-11/h8-9,15H,2-7H2,1H3,(H,13,14)
• InChI Key： BEVOTKOLGKZCIF-UHFFFAOYSA-N
• SMILES： N1CCC2=C(C31CCC(C)CC3)N=CN2

Computed Properties

• Exact Mass: 205.157897619g/mol
• Monoisotopic Mass: 205.157897619g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 40.7Ų

Additional information on 4-methyl-3',5',6',7'-tetrahydrospirocyclohexane-1,4'-imidazo4,5-cpyridine

Comprehensive Overview of 4-methyl-3',5',6',7'-tetrahydrospirocyclohexane-1,4'-imidazo[4,5-c]pyridine (CAS No. 65092-15-1)

4-methyl-3',5',6',7'-tetrahydrospirocyclohexane-1,4'-imidazo[4,5-c]pyridine (CAS No. 65092-15-1) is a specialized heterocyclic compound with a unique spirocyclic structure, combining a cyclohexane ring and an imidazo[4,5-c]pyridine moiety. This molecular architecture makes it a subject of significant interest in pharmaceutical and materials science research. The compound's spirocyclic framework is known for enhancing metabolic stability and binding affinity, which are critical in drug discovery. Researchers are increasingly exploring its potential in targeting G-protein-coupled receptors (GPCRs) and enzyme inhibition, aligning with current trends in precision medicine.

The imidazo[4,5-c]pyridine core is a privileged scaffold in medicinal chemistry, often associated with kinase inhibitors and antiviral agents. With the rise of AI-driven drug design and computational chemistry, compounds like 4-methyl-3',5',6',7'-tetrahydrospirocyclohexane-1,4'-imidazo[4,5-c]pyridine are being computationally screened for novel therapeutic applications. Its lipophilicity and hydrogen-bonding capacity are frequently analyzed using molecular docking tools, a hot topic in bioinformatics forums. Additionally, its CAS No. 65092-15-1 is often searched in chemical databases like PubChem and Reaxys, reflecting its relevance in academic and industrial settings.

From a synthetic perspective, the compound's spirocyclic formation presents challenges in stereoselective synthesis, a key focus area for organic chemists. Recent advancements in catalysis, such as photoredox chemistry, have opened new pathways to optimize its production. Environmental concerns around green chemistry have also spurred interest in sustainable synthesis methods for such complex structures. The compound's thermal stability and solubility profiles are frequently discussed in formulation science, particularly for drug delivery systems.

In material science, derivatives of imidazo[4,5-c]pyridine are investigated for organic electronics due to their electron-transport properties. The 4-methyl substitution in this compound may influence its crystallinity, a property critical for optoelectronic devices. Searches for CAS No. 65092-15-1 often intersect with queries about small-molecule semiconductors, highlighting its multidisciplinary appeal. Furthermore, its potential role in metal-organic frameworks (MOFs) is an emerging research frontier.

Quality control of 4-methyl-3',5',6',7'-tetrahydrospirocyclohexane-1,4'-imidazo[4,5-c]pyridine relies heavily on analytical techniques like HPLC and LC-MS, which dominate discussions in pharmaceutical analysis communities. The compound's chromatographic behavior and mass spectral fragmentation patterns are well-documented, aiding in its identification. Regulatory compliance, particularly ICH guidelines, is another frequent search topic associated with this CAS No. 65092-15-1, underscoring its industrial importance.

In summary, 4-methyl-3',5',6',7'-tetrahydrospirocyclohexane-1,4'-imidazo[4,5-c]pyridine represents a versatile compound with applications spanning drug discovery, material science, and catalysis. Its spirocyclic design and imidazo[4,5-c]pyridine core continue to inspire innovation across scientific disciplines, making CAS No. 65092-15-1 a persistent subject of research and commercial interest.